Cas no 2137996-34-8 (5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137996-34-8
• MF: C₈H₁₂F₃N₃O₂S
• MW: 271.259990692139
• CID: 5905502
• PubChem ID: 165476837
• Update Time: 2025-07-01

5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• EN300-782974
• 2137996-34-8

• Inchi： 1S/C8H12F3N3O2S/c1-3-5(2)7-12-13-8(17(11,15)16)14(7)4-6(9)10/h5-6H,3-4H2,1-2H3
• InChI Key： WRCOWRNKDHAVJH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)CC)N1CC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 271.06023229g/mol
• Monoisotopic Mass: 271.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Comprehensive Overview of 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137996-34-8)

The compound 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137996-34-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry and material science. The presence of both sulfonyl fluoride and difluoroethyl moieties in its structure makes it a promising candidate for targeted drug design and covalent inhibitor development.

In the context of modern drug discovery, the sulfonyl fluoride group has emerged as a critical pharmacophore due to its ability to form stable covalent bonds with specific amino acid residues in target proteins. This property is particularly valuable in the development of covalent inhibitors, a hot topic in oncology and infectious disease research. The difluoroethyl moiety, on the other hand, is often employed to modulate the lipophilicity and metabolic stability of drug candidates, addressing key challenges in pharmacokinetic optimization.

The synthesis and characterization of 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride have been the subject of several recent studies, particularly in the field of click chemistry and bioorthogonal reactions. Researchers are exploring its potential as a versatile building block for the construction of more complex molecular architectures. Its compatibility with SuFEx (Sulfur Fluoride Exchange) chemistry, a groundbreaking methodology pioneered by Nobel laureate K. Barry Sharpless, further enhances its utility in fragment-based drug discovery and chemical biology.

From an industrial perspective, this compound has shown promise in the development of crop protection agents, where its unique combination of structural elements may contribute to novel modes of action against resistant pests. The agrochemical sector is actively investigating such advanced heterocyclic frameworks to address the growing global demand for sustainable and environmentally friendly pest management solutions.

Recent advancements in AI-driven drug discovery have brought renewed focus to specialized compounds like 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride. Machine learning algorithms are being employed to predict its potential biological activities and optimize its physicochemical properties, significantly accelerating the hit-to-lead process. This aligns perfectly with current industry trends toward computational chemistry and in silico screening methodologies.

The compound's stability under various physiological conditions makes it particularly interesting for proteomics research and chemical proteomics applications. Scientists are utilizing its reactive sulfonyl fluoride group to develop innovative probes for studying enzyme activity and protein-protein interactions, contributing to our understanding of complex biological systems at the molecular level.

In material science, derivatives of 1,2,4-triazole have shown potential in the development of advanced polymeric materials with unique thermal and mechanical properties. The incorporation of fluorine atoms in the structure, as seen in this compound, often leads to enhanced chemical resistance and improved performance characteristics, making it relevant for specialty material applications.

Quality control and analytical characterization of 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications, particularly in pharmaceutical contexts where impurity profiles are critically important.

The growing interest in fluorinated compounds across multiple scientific disciplines has positioned this molecule as a valuable tool for interdisciplinary research. Its potential applications span from medicinal chemistry to material science, reflecting the increasing convergence of these traditionally separate fields in modern scientific innovation.

As research continues, 5-(butan-2-yl)-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137996-34-8) is expected to play an increasingly important role in the development of next-generation therapeutics and functional materials. Its unique combination of structural features and reactivity patterns makes it a compelling subject for ongoing investigation in both academic and industrial settings.